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Compound of Interest

Acetyl-(Cys4,D-Phe7,Cys10)-a-
MSH (4-13)

cat. No.: B15550396

Compound Name:

An In-Depth Technical Guide to the Synthesis and Purification of Ac-(Cys4,D-Phe7,Cys10)-a-
MSH (4-13)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis, cyclization,
and purification of the potent melanocortin receptor agonist, Ac-(Cys4,D-Phe7,Cys10)-a-MSH
(4-13). This cyclic peptide analog of a-melanocyte-stimulating hormone (a-MSH) is
distinguished by its superagonist activity, prolonged biological action, and enhanced resistance
to enzymatic degradation, making it a significant tool in melanocortin research.[1][2] The
following sections detail the step-by-step protocols for its preparation via solid-phase peptide
synthesis (SPPS), disulfide bridge formation, and purification using reversed-phase high-
performance liquid chromatography (RP-HPLC).

Peptide Overview

Ac-(Cys4,D-Phe7,Cys10)-a-MSH (4-13) is a structurally modified analog of the endogenous a-
MSH peptide. The key modifications include the substitution of L-Phenylalanine with its D-
isomer at position 7 and the introduction of cysteine residues at positions 4 and 10, which form
an intramolecular disulfide bridge. These changes confer superpotency and remarkable
stability against enzymatic breakdown by enzymes like trypsin.[1]
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Property Value

Ac-Cys-Glu-His-D-Phe-Arg-Trp-Cys-Lys-Pro-

Full Sequence - .
Val-NHz (Disulfide bridge: Cys*-Cys19)[2]

Molecular Formula Ce61HseN18013S2[2]

Molecular Weight 1343.6 g/mol [2]

CAS Number 91050-39-4[2][3]

Structure Cyclic (via disulfide bond)

Biological Activity Melanocortin Receptor Superagonist[1][2]

Synthesis and Purification Workflow

The production of Ac-(Cys4,D-Phe7,Cys10)-a-MSH (4-13) follows a multi-stage process
involving the assembly of the linear peptide on a solid support, its cleavage and deprotection,
solution-phase cyclization, and final purification.
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Solid-Phase Peptide Synthesis (SPPS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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